Cas no 2411201-51-7 (N-[(5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-5-yl)methyl]-2-propenamide)
N-[(5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-5-yl)methyl]-2-propenamide Chemical and Physical Properties
Names and Identifiers
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- N-[(5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-5-yl)methyl]-2-propenamide
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- Inchi: 1S/C11H15N3O/c1-2-11(15)13-8-9-4-3-5-10-12-6-7-14(9)10/h2,6-7,9H,1,3-5,8H2,(H,13,15)
- InChI Key: ACCPUWJAXVMZCO-UHFFFAOYSA-N
- SMILES: C(NCC1N2C=CN=C2CCC1)(=O)C=C
Experimental Properties
- Density: 1.21±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 489.2±27.0 °C(Predicted)
- pka: 14.51±0.46(Predicted)
N-[(5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-5-yl)methyl]-2-propenamide Pricemore >>
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N-[(5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-5-yl)methyl]-2-propenamide Related Literature
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
Additional information on N-[(5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-5-yl)methyl]-2-propenamide
Comprehensive Overview of N-[(5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-5-yl)methyl]-2-propenamide (CAS No. 2411201-51-7)
N-[(5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-5-yl)methyl]-2-propenamide, with the CAS number 2411201-51-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of imidazo[1,2-a]pyridine derivatives, which are known for their diverse biological activities and applications in drug discovery. The unique structural features of this molecule, including the tetrahydroimidazo[1,2-a]pyridine core and the propenamide side chain, make it a promising candidate for further investigation in medicinal chemistry.
In recent years, the scientific community has shown growing interest in imidazo[1,2-a]pyridine derivatives due to their potential therapeutic applications. Researchers are particularly intrigued by the ability of these compounds to interact with various biological targets, such as enzymes and receptors. The CAS 2411201-51-7 compound, with its distinct N-[(5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-5-yl)methyl]-2-propenamide structure, is being explored for its potential role in modulating cellular pathways and its possible use in the development of novel therapeutics.
The synthesis and characterization of N-[(5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-5-yl)methyl]-2-propenamide involve advanced organic chemistry techniques. The compound's propenamide moiety is of particular interest, as it may contribute to its reactivity and binding affinity in biological systems. Scientists are also investigating the compound's stability, solubility, and pharmacokinetic properties, which are critical for its potential application in drug development. The CAS 2411201-51-7 identifier ensures precise tracking and referencing in scientific literature and databases.
One of the key areas of research for N-[(5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-5-yl)methyl]-2-propenamide is its potential use in targeting specific diseases. Given the increasing prevalence of chronic and complex diseases, there is a high demand for innovative compounds that can address unmet medical needs. The imidazo[1,2-a]pyridine scaffold has been associated with anti-inflammatory, antimicrobial, and anticancer properties, making CAS 2411201-51-7 a compound of interest for further exploration in these areas.
Another aspect of N-[(5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-5-yl)methyl]-2-propenamide that attracts researchers is its potential for structural modification. By altering the propenamide group or the tetrahydroimidazo[1,2-a]pyridine core, scientists can create analogs with enhanced biological activity or improved drug-like properties. This approach aligns with the current trend in drug discovery, where molecular diversity and optimization are crucial for developing effective and safe therapeutics.
In addition to its pharmaceutical applications, CAS 2411201-51-7 is also being studied for its role in chemical biology. The compound's ability to interact with biomolecules makes it a valuable tool for probing biological mechanisms and identifying new drug targets. Researchers are leveraging advanced techniques such as molecular docking and high-throughput screening to elucidate the compound's mode of action and its potential interactions with proteins and other cellular components.
The growing body of literature on imidazo[1,2-a]pyridine derivatives highlights their versatility and potential in various scientific fields. As a result, N-[(5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-5-yl)methyl]-2-propenamide is increasingly being referenced in patents, research papers, and conference presentations. Its CAS number 2411201-51-7 serves as a unique identifier, facilitating accurate communication and collaboration among scientists worldwide.
Looking ahead, the future of N-[(5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-5-yl)methyl]-2-propenamide appears promising. With ongoing advancements in synthetic chemistry, computational modeling, and biological screening, researchers are better equipped than ever to unlock the full potential of this compound. Whether as a lead molecule in drug development or a probe in chemical biology, CAS 2411201-51-7 is poised to make significant contributions to science and medicine.
In conclusion, N-[(5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-5-yl)methyl]-2-propenamide (CAS No. 2411201-51-7) represents a fascinating area of research with broad implications for healthcare and biotechnology. Its unique structure, combined with the growing interest in imidazo[1,2-a]pyridine derivatives, ensures that this compound will remain a focal point of scientific inquiry for years to come. As researchers continue to explore its properties and applications, the potential for groundbreaking discoveries in this field is immense.
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